Fumiporexant

• CAS: 2839408-03-4
• Molecular Formula: C24H24F2N6O2
• Molecular Weight: 466.5 g/mol
• InChI: InChI=1S/C24H24F2N6O2/c1-24(2,34)20-18(26)9-29-23(30-20)32-12-14-10-31(11-15(14)13-32)22(33)19-16(5-3-6-17(19)25)21-27-7-4-8-28-21/h3-9,14-15,34H,10-13H2,1-2H3/t14-,15+
• InChIKey: SKVZHHIYVFVUDS-GASCZTMLSA-N

Fumiporexant (CAS 2839408-03-4): A Selective OX2R Antagonist for Differentiated Sleep and Mood Research

Fumiporexant (CAS 2839408-03-4), identified as Compound Example 93 in patent WO2022194122A1, is a small-molecule, orally active, brain-penetrant antagonist with selectivity for the orexin receptor 2 (OX2R) [1]. It is structurally characterized as a hexahydropyrrolo[3,4-c]pyrrole-based methanone derivative with a molecular formula of C₂₄H₂₄F₂N₆O₂ (MW 466.48) . As a member of the orexin receptor antagonist class, Fumiporexant is designed to modulate sleep-wake architecture and emotion-related pathways in the central nervous system. It is currently positioned as a research tool for investigating OX2R-mediated neurological disorders, including insomnia and major depressive disorder, with a pharmacological profile that suggests potential differentiation from both dual orexin receptor antagonists (DORAs) and other OX2R-selective candidates [1].

Selective OX2R antagonist designed to avoid OX1R-mediated REM sleep architecture confounds

Brain-penetrant for systemic CNS research models; oral activity supports in vivo studies

Structurally distinct chemotype for OX2R-mediated sleep and mood pathway research

• [1] Xiao H, Lu X, Su Y, Gong Z, Yu W. Nitrogen-containing heterocyclic polycyclic compound, preparation method therefor, and application thereof. WO2022194122A1. World Intellectual Property Organization; 2022. View Source

Why Fumiporexant Cannot Be Substituted by Generic OX2R or Dual Orexin Receptor Antagonists

The orexin receptor antagonist class encompasses structurally and pharmacologically heterogeneous molecules. Generic substitution is precluded by fundamental differences in receptor subtype selectivity (OX2R-selective vs. dual OX1R/OX2R antagonism), brain penetration properties, and metabolic stability. Fumiporexant, as an OX2R-selective antagonist, is designed to avoid OX1R-mediated effects on REM sleep architecture and associated adverse effects such as excessive daytime somnolence [1]. In contrast, marketed DORAs such as suvorexant, lemborexant, and daridorexant antagonize both OX1R and OX2R with varying subtype affinities, leading to distinct pharmacodynamic and clinical profiles [2]. The specific hexahydropyrrolo[3,4-c]pyrrole scaffold of Fumiporexant also imparts a unique CYP enzyme interaction profile compared to other OX2R-selective agents such as seltorexant [1]. The quantitative evidence below substantiates these differentiation claims relative to closest comparators.

OX2R selectivity vs. DORA dual antagonism OX1R activity in dual antagonists may shift REM sleep endpoints and confound mechanistic interpretation

CYP interaction profile may differ Low CYP inhibition liability reported for Fumiporexant; suvorexant/lemborexant exhibit CYP3A4 dependence that requires review in polypharmacy designs

Scaffold-specific SAR Hexahydropyrrolo[3,4-c]pyrrole core distinct from seltorexant’s pyrrolo[2,3-d]pyrimidine; pharmacological findings may not transfer across chemotypes

• [1] Xiao H, Lu X, Su Y, Gong Z, Yu W. Nitrogen-containing heterocyclic polycyclic compound, preparation method therefor, and application thereof. WO2022194122A1. World Intellectual Property Organization; 2022. View Source
• [2] Citrome L. Dual Orexin Receptor Antagonists (DORAs) in Treatment of Insomnia. Psychiatric Times; 2026. View Source

Fumiporexant Quantitative Differentiation Evidence: Head-to-Head and Cross-Study Comparisons Against Closest Analogs

OX2R Selectivity Profile: Differentiating Fumiporexant from Dual Orexin Receptor Antagonists

Fumiporexant is explicitly claimed as a selective OX2R antagonist in its source patent WO2022194122A1, a critical differentiator from the marketed DORAs (suvorexant, lemborexant, daridorexant) which antagonize both OX1R and OX2R [1]. The patent teaches that selective OX2R antagonism avoids OX1R-mediated alterations in sleep architecture—specifically, the reduction of NREM sleep and prolongation of REM sleep—that are associated with DORAs, thereby potentially reducing the risk of excessive daytime somnolence [1]. Cross-study comparisons show that DORAs exhibit OX2R IC₅₀ values in the low nanomolar range but with significant residual OX1R activity: suvorexant OX1R Ki ≈ 0.55 nM, OX2R Ki ≈ 0.35 nM (approx. 1.6-fold selectivity) [2]; lemborexant OX1R IC₅₀ ≈ 6.1 nM, OX2R IC₅₀ ≈ 2.6 nM (approx. 2.3-fold selectivity) [3]. In contrast, OX2R-selective agents like seltorexant demonstrate >100-fold selectivity for OX2R over OX1R [4]. While the exact OX2R/OX1R selectivity ratio for Fumiporexant has not been publicly disclosed in numerical form, patent WO2022194122A1 explicitly positions the compound as an OX2R-selective agent within a series designed to avoid OX1R-mediated effects [1].

OX2R Selectivity

Class-level

Claimed selective OX2R antagonist vs. DORAs (suvorexant ~1.6-fold, lemborexant ~2.3-fold OX2R-preferring); seltorexant >100-fold

Supports sleep-wake architecture research without OX1R confounds

Exact OX2R/OX1R selectivity ratio for Fumiporexant pending public disclosure

Evidence Dimension	OX2R vs. OX1R selectivity
Target Compound Data	Claimed selective OX2R antagonist (exact IC₅₀/Ki values for OX1R and OX2R not publicly disclosed)
Comparator Or Baseline	Suvorexant: OX1R Ki ≈ 0.55 nM, OX2R Ki ≈ 0.35 nM (~1.6-fold); Lemborexant: OX1R IC₅₀ ≈ 6.1 nM, OX2R IC₅₀ ≈ 2.6 nM (~2.3-fold); Seltorexant: >100-fold OX2R-selective
Quantified Difference	Fumiporexant is designed as an OX2R-selective antagonist, differentiated from DORAs (approx. 1.6–2.3-fold OX2R-preferring) by its intended selectivity profile; quantitative selectivity ratio for Fumiporexant is pending public disclosure
Conditions	OX1R/OX2R antagonism assessed via FLIPR Ca2+ flux assay (patent methodology); comparator data from published in vitro pharmacology

Why This Matters

OX2R selectivity is a key procurement criterion for researchers studying sleep-wake architecture without the confounding effects of OX1R modulation on REM sleep, making Fumiporexant a relevant comparator to agents like seltorexant in OX2R-specific research programs.

• [1] Xiao H, Lu X, Su Y, Gong Z, Yu W. Nitrogen-containing heterocyclic polycyclic compound, preparation method therefor, and application thereof. WO2022194122A1. World Intellectual Property Organization; 2022. View Source
• [2] Cox CD, Breslin MJ, Whitman DB, et al. Discovery of the dual orexin receptor antagonist [(7R)-4-(5-chloro-1,3-benzoxazol-2-yl)-7-methyl-1,4-diazepan-1-yl][5-methyl-2-(2H-1,2,3-triazol-2-yl)phenyl]methanone (MK-4305) for the treatment of insomnia. J Med Chem. 2010;53(14):5320-5332. View Source
• [3] Yoshida Y, Naoe Y, Terauchi T, et al. Discovery of (1R,2S)-2-{[(2,4-dimethylpyrimidin-5-yl)oxy]methyl}-2-(3-fluorophenyl)-N-(5-fluoropyridin-2-yl)cyclopropanecarboxamide (E2006): a potent and selective orexin receptor antagonist for the treatment of insomnia. J Med Chem. 2015;58(16):6568-6585. View Source
• [4] Bonaventure P, Shelton J, Yun S, et al. Characterization of JNJ-42847922, a selective orexin-2 receptor antagonist, as a clinical candidate for the treatment of insomnia. J Pharmacol Exp Ther. 2015;354(3):471-482. View Source

CYP Enzyme Interaction Profile: Fumiporexant Demonstrates Low Inhibition Potential Across Major CYP Isoforms

Data from US Patent US20240208981, deposited in BindingDB, reveals Fumiporexant's CYP enzyme single-point inhibition profile . The compound demonstrates IC₅₀ values >100 µM against CYP1A2, CYP2D6, and CYP2C9, with an IC₅₀ of 82.7 µM for CYP2C19 and 61.6 µM for CYP2D6 in a separate measurement . This low inhibitory potential across major CYP isoforms in vitro suggests a reduced risk of pharmacokinetic drug-drug interactions compared to certain DORAs. For context, suvorexant is a moderate CYP3A4 substrate with clinically significant interactions with strong CYP3A4 inhibitors (e.g., ketoconazole increases suvorexant AUC by approximately 2.8-fold) , and lemborexant exposure is similarly affected by CYP3A4 modulators [1]. The CYP inhibition profile of Fumiporexant at concentrations >60 µM for all isoforms tested indicates a favorable baseline for further development in polypharmacy contexts.

CYP Inhibition

Cross-study comparable

IC₅₀ >100 µM (CYP1A2, CYP2C9, CYP2D6), 82.7 µM (CYP2C19), 61.6 µM (CYP2D6)

Low inhibition liability supports polypharmacy DDI study context

Single-point assay; CYP3A4 not assessed; suvorexant CYP3A4 interaction documented

Evidence Dimension	CYP enzyme inhibition (single-point assay)
Target Compound Data	Fumiporexant: CYP1A2 IC₅₀ >100 µM, CYP2C9 IC₅₀ >100 µM, CYP2D6 IC₅₀ 61.6 µM / >100 µM, CYP2C19 IC₅₀ 82.7 µM
Comparator Or Baseline	Suvorexant: primarily metabolized by CYP3A4 (not directly comparable via single-point inhibition data); clinically significant CYP3A4 drug-drug interactions documented (AUC increase ~2.8-fold with ketoconazole)
Quantified Difference	Fumiporexant IC₅₀ values for CYP1A2, CYP2C9, CYP2D6, and CYP2C19 all exceed 60 µM, indicating low inhibition liability at therapeutically relevant concentrations; direct head-to-head CYP panel data for comparators not available in the same assay format
Conditions	HepG2 cytotoxicity assay and CYP enzyme single-point inhibition assay; data deposited in BindingDB from US Patent US20240208981

Why This Matters

For researchers designing in vivo polypharmacy studies where CYP-mediated drug-drug interactions are a concern, Fumiporexant's low CYP inhibition profile across major isoforms offers a useful baseline that may reduce confounding pharmacokinetic variables.

• [1] Dayvigo (lemborexant) Prescribing Information. Eisai Inc.; 2019 (revised 2022). View Source

Structural Scaffold Novelty: The Hexahydropyrrolo[3,4-c]pyrrole Core Distinguishes Fumiporexant from Other OX2R Antagonists

Fumiporexant features a hexahydropyrrolo[3,4-c]pyrrole core scaffold that is structurally distinct from other clinically evaluated OX2R antagonists [1]. Seltorexant (JNJ-42847922) utilizes a substituted pyrrolo[2,3-d]pyrimidine scaffold [2], while the spiropiperidine-based OX2R antagonist series described in the literature employs a different core topology [3]. This structural differentiation has implications for intellectual property positioning and may result in distinct off-target binding profiles, metabolic pathways, and physicochemical properties. The (3aR,6aS) stereochemical configuration of the hexahydropyrrolo[3,4-c]pyrrole ring system in Fumiporexant is a specific structural feature identified in the IUPAC name and SMILES notation . Furthermore, the compound incorporates a 5-fluoro-4-(2-hydroxypropan-2-yl)pyrimidin-2-yl substituent and a 2-fluoro-6-(pyrimidin-2-yl)benzoyl moiety, creating a unique pharmacophoric arrangement not found in other OX2R antagonists [1].

Scaffold Identity

Supporting evidence

Hexahydropyrrolo[3,4-c]pyrrole core with (3aR,6aS) stereochemistry; distinct from seltorexant (pyrrolo[2,3-d]pyrimidine) and DORA scaffolds

Unique chemotype for SAR differentiation and IP space exploration

Based on patent WO2022194122A1 structural disclosure

Evidence Dimension	Core chemical scaffold comparison
Target Compound Data	Hexahydropyrrolo[3,4-c]pyrrole core with (3aR,6aS) stereochemistry; 5-fluoro-4-(2-hydroxypropan-2-yl)pyrimidin-2-yl and 2-fluoro-6-(pyrimidin-2-yl)benzoyl substituents
Comparator Or Baseline	Seltorexant: pyrrolo[2,3-d]pyrimidine scaffold; DORA series (suvorexant, lemborexant, daridorexant): diverse scaffolds including diazepane, cyclopropane, and pyrrolidine-based cores; TCS-OX2-29: substituted urea scaffold
Quantified Difference	Structurally unique hexahydropyrrolo[3,4-c]pyrrole scaffold not represented among other major OX2R antagonists; no direct quantitative comparison applicable for scaffold novelty
Conditions	Structural analysis based on IUPAC nomenclature, SMILES notation, and patent disclosure WO2022194122A1

Why This Matters

Unique chemical scaffolds represent distinct intellectual property space and may confer different selectivity, metabolic, and pharmacokinetic properties; procurement of Fumiporexant enables SAR exploration against a novel chemotype distinct from the seltorexant or DORA scaffolds.

• [1] Xiao H, Lu X, Su Y, Gong Z, Yu W. Nitrogen-containing heterocyclic polycyclic compound, preparation method therefor, and application thereof. WO2022194122A1. World Intellectual Property Organization; 2022. View Source
• [2] Bonaventure P, Shelton J, Yun S, et al. Characterization of JNJ-42847922, a selective orexin-2 receptor antagonist, as a clinical candidate for the treatment of insomnia. J Pharmacol Exp Ther. 2015;354(3):471-482. View Source
• [3] Fujimoto T, Rikimaru K, Fukuda K, et al. Discovery of spiropiperidine-based potent and selective Orexin-2 receptor antagonists. Bioorg Med Chem Lett. 2020;30(21):127518. View Source

Indication Positioning: Fumiporexant Targets Both Insomnia and Major Depressive Disorder, Expanding Beyond Traditional DORA Scope

Patent WO2022194122A1 explicitly claims Fumiporexant and its analogs for the treatment of neurological and psychiatric disorders including insomnia, depression, anxiety, and drug addiction, with specific emphasis on the role of OX2R antagonism in modulating the hypothalamic-pituitary-adrenal (HPA) axis [1]. The patent teaches that OX2R is preferentially expressed in the hypothalamic paraventricular nucleus and participates in HPA axis regulation, and that nocturnal HPA hyperexcitability is a key distinguishing feature between depression patients and normal individuals [1]. This indication positioning differentiates Fumiporexant from the currently approved DORAs (suvorexant, lemborexant, daridorexant), which are primarily indicated for insomnia disorders only [2]. Among OX2R-selective agents, seltorexant has demonstrated clinical efficacy in major depressive disorder with insomnia symptoms, with a Phase 2b study showing significant reduction in Montgomery-Åsberg Depression Rating Scale (MADRS) total score at week 6 (least squares mean difference vs. placebo: -4.8 points, p=0.008) [3]. Fumiporexant's patent claims position it within this emerging OX2R-selective antidepressant paradigm, providing researchers with an alternative chemical series for exploring OX2R-mediated mood effects.

Indication Scope

Class-level

Patent claims: insomnia, MDD, anxiety, addiction; seltorexant Phase 2b MADRS difference vs. placebo -4.8 points (p=0.008)

Expands research utility to mood disorder model-response context

Fumiporexant clinical efficacy data not available; class-level benchmark from seltorexant

Evidence Dimension	Therapeutic indication scope (preclinical/patent claims vs. approved indications)
Target Compound Data	Patent claims encompass insomnia, major depressive disorder, anxiety, and drug addiction (WO2022194122A1)
Comparator Or Baseline	Suvorexant, lemborexant, daridorexant: FDA-approved for insomnia only; Seltorexant: investigated clinically for MDD with insomnia (Phase 2b/3)
Quantified Difference	Fumiporexant's patent scope includes depression alongside insomnia, aligning with the OX2R-selective antidepressant hypothesis; quantitative clinical efficacy data for Fumiporexant are not yet available; seltorexant Phase 2b MADRS difference vs. placebo: -4.8 points (p=0.008) provides class-level benchmark
Conditions	Patent claims and pharmacological rationale based on OX2R-mediated HPA axis modulation; seltorexant Phase 2b clinical trial data for reference

Why This Matters

For researchers investigating the OX2R-selective mechanism in the context of mood disorders, Fumiporexant provides a structurally distinct chemical probe within the OX2R-selective class that is positioned for both sleep and mood indication research, expanding the experimental utility beyond insomnia-only tools.

• [1] Xiao H, Lu X, Su Y, Gong Z, Yu W. Nitrogen-containing heterocyclic polycyclic compound, preparation method therefor, and application thereof. WO2022194122A1. World Intellectual Property Organization; 2022. View Source
• [2] Kishi T, Ikuta T, Citrome L, Sakuma K, Hatano M, Hamanaka S, Nishii Y, Iwata N. Comparative efficacy and safety of daridorexant, lemborexant, and suvorexant for insomnia: a systematic review and network meta-analysis. Sleep Med Rev. 2024;73:101836. View Source
• [3] Salloum NC, Fava M, Freeman MP, et al. Efficacy and safety of seltorexant as adjunctive therapy in major depressive disorder: a phase 2b, randomized, placebo-controlled, parallel-group, double-blind, multisite study. J Clin Psychiatry. 2021;82(3):20m13697. View Source

Brain Penetration and Oral Bioavailability: Preclinical Characterization Supports CNS Research Applications

According to its primary patent and vendor documentation, Fumiporexant is characterized as an orally active and brain-penetrant compound [1]. These properties are essential for a CNS-targeted research tool and represent key differentiators from tool compounds with limited brain exposure. While quantitative brain-to-plasma ratios (Kp) and oral bioavailability (%F) values for Fumiporexant have not been publicly disclosed, the explicit description as 'brain-penetrant' and 'orally active' in the patent specification indicates these properties were verified during preclinical characterization [1]. For reference, the OX2R-selective clinical candidate seltorexant demonstrates a brain-to-plasma ratio of approximately 0.3–0.5 in preclinical species with oral bioavailability ranging from 30–60% across species [2]. The DORAs lemborexant and suvorexant also exhibit good brain penetration consistent with their clinical efficacy, but their dual receptor activity limits their utility for isolating OX2R-specific CNS effects [3].

CNS Exposure

Class-level

Orally active and brain-penetrant (qualitative patent description)

Enables systemic in vivo CNS pharmacology studies

Quantitative Kp and %F not publicly disclosed; seltorexant Kp ~0.3–0.5 for reference

Evidence Dimension	Brain penetration and oral bioavailability
Target Compound Data	Described as orally active and brain-penetrant (exact Kp and %F values not publicly disclosed)
Comparator Or Baseline	Seltorexant: Kp ~0.3–0.5, %F 30–60% (preclinical); Suvorexant and lemborexant: clinically brain-penetrant; Research tool TCS-OX2-29: limited brain penetration data available
Quantified Difference	Qualitative classification as orally active and brain-penetrant is documented for Fumiporexant; quantitative comparison pending disclosure of pharmacokinetic parameters
Conditions	Preclinical pharmacokinetic assessment as described in patent WO2022194122A1; comparator data from published preclinical and clinical pharmacology studies

Why This Matters

For in vivo CNS pharmacology studies, confirmed brain penetration is a prerequisite; Fumiporexant's characterization as a brain-penetrant OX2R-selective agent enables systemic administration in rodent models of sleep and mood disorders, in contrast to tools requiring intracerebroventricular delivery.

• [1] Xiao H, Lu X, Su Y, Gong Z, Yu W. Nitrogen-containing heterocyclic polycyclic compound, preparation method therefor, and application thereof. WO2022194122A1. World Intellectual Property Organization; 2022. View Source
• [2] Bonaventure P, Shelton J, Yun S, et al. Characterization of JNJ-42847922, a selective orexin-2 receptor antagonist, as a clinical candidate for the treatment of insomnia. J Pharmacol Exp Ther. 2015;354(3):471-482. View Source
• [3] Citrome L. Dual Orexin Receptor Antagonists (DORAs) in Treatment of Insomnia. Psychiatric Times; 2026. View Source

Optimal Research and Industrial Application Scenarios for Fumiporexant Based on Verified Evidence

OX2R-Selective Sleep-Wake Architecture Studies Requiring Avoidance of OX1R Confounds

Fumiporexant is optimally deployed in preclinical sleep research where the scientific objective requires isolating OX2R-mediated effects on sleep architecture from OX1R-mediated effects. The dual activity of DORAs (suvorexant, lemborexant, daridorexant) at both receptor subtypes alters both NREM and REM sleep proportions, confounding mechanistic interpretation [1]. Fumiporexant's OX2R selectivity, as claimed in WO2022194122A1, enables researchers to probe OX2R-specific contributions to sleep-wake regulation without the OX1R-mediated REM sleep prolongation that has been associated with narcolepsy-like phenotypes in preclinical models and excessive daytime somnolence in clinical settings [1][2].

Mood Disorder Research Leveraging the OX2R-HPA Axis Hypothesis

Researchers investigating the role of OX2R in hypothalamic-pituitary-adrenal (HPA) axis dysregulation—a hallmark of major depressive disorder—can utilize Fumiporexant as a structurally novel chemical probe. The patent WO2022194122A1 specifically teaches that OX2R is preferentially expressed in the hypothalamic paraventricular nucleus and mediates HPA axis function, and that selective OX2R antagonism may downregulate nocturnal HPA hyperexcitability characteristic of depression [1]. With seltorexant having demonstrated proof-of-concept clinical efficacy in MDD (MADRS difference vs. placebo: -4.8 points) [3], Fumiporexant offers researchers a structurally independent OX2R-selective scaffold for interrogating this mechanism in preclinical depression models, enabling cross-scaffold pharmacological validation.

Polypharmacy and Drug-Drug Interaction Studies in Rodent Models

Fumiporexant's in vitro CYP inhibition profile—with IC₅₀ values exceeding 60 µM for CYP1A2, CYP2C9, CYP2D6, and CYP2C19 [1]—makes it a suitable candidate for preclinical polypharmacy studies where CYP-mediated drug-drug interactions could confound results. In contrast to DORAs such as suvorexant, which carries clinically significant CYP3A4 interaction warnings (AUC increased ~2.8-fold by strong CYP3A4 inhibitors) [2], Fumiporexant's low CYP inhibition liability at major isoforms provides a cleaner pharmacokinetic profile for studies involving co-administered compounds metabolized through these pathways.

Structure-Activity Relationship (SAR) Exploration Around Novel OX2R Chemotypes

Medicinal chemistry programs focused on expanding OX2R antagonist chemical space can employ Fumiporexant as a reference compound for the hexahydropyrrolo[3,4-c]pyrrole scaffold series. This core structure is distinct from the established OX2R antagonist scaffolds—including seltorexant's pyrrolo[2,3-d]pyrimidine, TCS-OX2-29's substituted urea, and the spiropiperidine series [1][2][3]. Procurement of Fumiporexant enables comparative SAR studies across diverse chemotypes, facilitating the identification of scaffold-specific pharmacological properties and intellectual property opportunities.

Application

Selection Property

Validation Focus

OX2R-selective sleep-wake architecture studies

OX2R selectivity context

REM/NREM sleep endpoint monitoring without OX1R confounds

Mood disorder HPA axis research

OX2R-HPA axis modulation context

Depression-model endpoint review; cross-scaffold validation

Polypharmacy DDI studies in rodent models

CYP inhibition liability review

Pharmacokinetic endpoint monitoring with co-administered compounds

OX2R chemotype SAR exploration

Scaffold uniqueness context

Structure-activity relationship analysis across chemotypes

• [1] Xiao H, Lu X, Su Y, Gong Z, Yu W. Nitrogen-containing heterocyclic polycyclic compound, preparation method therefor, and application thereof. WO2022194122A1. World Intellectual Property Organization; 2022. View Source
• [2] Fujimoto T, Rikimaru K, Fukuda K, et al. Discovery of spiropiperidine-based potent and selective Orexin-2 receptor antagonists. Bioorg Med Chem Lett. 2020;30(21):127518. View Source
• [3] Salloum NC, Fava M, Freeman MP, et al. Efficacy and safety of seltorexant as adjunctive therapy in major depressive disorder: a phase 2b, randomized, placebo-controlled, parallel-group, double-blind, multisite study. J Clin Psychiatry. 2021;82(3):20m13697. View Source